1-(3,5-difluorophenyl)-2-methylpropan-2-amine
Overview
Description
Synthesis Analysis
This involves detailing the methods and reactions used to synthesize the compound. It includes the starting materials, reaction conditions, catalysts, and the yield of the product .Molecular Structure Analysis
Molecular structure analysis involves determining the arrangement of atoms in a molecule and the bond lengths and angles between these atoms . Techniques such as X-ray crystallography, NMR spectroscopy, and mass spectrometry are often used.Chemical Reactions Analysis
This involves studying the reactions that the compound undergoes. It includes the reactants, products, reaction conditions, and the mechanism of the reaction .Physical And Chemical Properties Analysis
This includes properties such as melting point, boiling point, solubility, density, refractive index, and specific rotation. Chemical properties might include reactivity, acidity or basicity, and stability .Mechanism of Action
Safety and Hazards
Future Directions
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-(3,5-difluorophenyl)-2-methylpropan-2-amine involves the reaction of 3,5-difluoroacetophenone with isopropylamine in the presence of a reducing agent.", "Starting Materials": [ "3,5-difluoroacetophenone", "isopropylamine", "reducing agent" ], "Reaction": [ "Step 1: Dissolve 3,5-difluoroacetophenone in a suitable solvent such as ethanol or methanol.", "Step 2: Add isopropylamine to the solution and stir at room temperature for several hours.", "Step 3: Add a reducing agent such as sodium borohydride or lithium aluminum hydride to the reaction mixture and stir for several more hours.", "Step 4: Quench the reaction with water and extract the product with an organic solvent such as diethyl ether or dichloromethane.", "Step 5: Purify the product by recrystallization or column chromatography." ] } | |
CAS RN |
868125-32-0 |
Product Name |
1-(3,5-difluorophenyl)-2-methylpropan-2-amine |
Molecular Formula |
C10H13F2N |
Molecular Weight |
185.2 |
Purity |
95 |
Origin of Product |
United States |
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